Cas no 18633-71-1 (Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-)
18633-71-1 structure
Product Name:Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-
CAS No:18633-71-1
MF:C14H10O3
MW:226.227404117584
CID:3831722
PubChem ID:497532
Update Time:2025-04-22
Naphtho[2,3-b]furan-4,9-dione, 2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-b]furan-4,9-dione, 2-ethyl-
- DTXSID701290386
- CHEMBL62292
- 2-ethyl-naphtho[2,3-b]furan-4,9-quinone
- 2-ethylbenzo[f]benzofuran-4,9-dione
- SCHEMBL1885714
- 2-ethyl-benzo[f]benzofuran-4,9-dione
- 2-Ethylnaphtho[2,3-b]furan-4,9-dione
- AKOS015906298
- 18633-71-1
- 2-Ethylnaphtho(2,3-b)furan-4,9-dione
-
- Inchi: 1S/C14H10O3/c1-2-8-7-11-12(15)9-5-3-4-6-10(9)13(16)14(11)17-8/h3-7H,2H2,1H3
- InChI Key: QORFLTDEUGKOSZ-UHFFFAOYSA-N
- SMILES: O1C(CC)=CC2C(C3C=CC=CC=3C(C1=2)=O)=O
Computed Properties
- Exact Mass: 226.062994177g/mol
- Monoisotopic Mass: 226.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.3Ų
Naphtho[2,3-b]furan-4,9-dione, 2-ethyl- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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